2,6-Dichloro-3-nitrobenzenesulfonamide
Overview
Description
2,6-Dichloro-3-nitrobenzenesulfonamide is a chemical compound with the molecular formula C6H4Cl2N2O4S . It has an average mass of 271.078 Da and a monoisotopic mass of 269.926880 Da .
Molecular Structure Analysis
The molecular structure of 2,6-Dichloro-3-nitrobenzenesulfonamide consists of 6 carbon atoms, 4 hydrogen atoms, 2 chlorine atoms, 2 nitrogen atoms, 4 oxygen atoms, and 1 sulfur atom . The exact spatial arrangement of these atoms forms the unique structure of this compound.Scientific Research Applications
Preparation of DNA-binding Antitumor Agents
“2,6-Dichloro-3-nitrobenzoic acid”, a compound related to “2,6-Dichloro-3-nitrobenzenesulfonamide”, has been used in the preparation of 9-chloro-2-methoxy-6-nitro-5,10-dihydrobenzo [ b ] [1,5]naphthyridin-10-one , which is required for the synthesis of potential DNA-binding antitumor agents .
This compound is further used in the preparation of 2-[omega-(alkylamino)alkyl]-9-methoxy-5-nitro-2,6-dihydroindazolo[4,3-bc][1,5]naphthyridines (2a-f) , 10-aza derivatives of PZA, which are prepared by condensation of 9-chloro-2-methoxy-6-nitro-5,10-dihydrobenzo[b][1,5]naphthyridin-10-one (6) with the appropriate (omega-aminoalkyl)hydrazine . These compounds are potential DNA-binding antitumor agents .
Chemical Properties and Structure Analysis
The compound “2,6-Dichloro-3-nitrobenzenesulfonamide” has a molecular formula of C6H4Cl2N2O4S and an average mass of 271.078 Da . It’s important to understand the chemical properties and structure of this compound for various scientific research applications .
Safety And Hazards
properties
IUPAC Name |
2,6-dichloro-3-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2N2O4S/c7-3-1-2-4(10(11)12)5(8)6(3)15(9,13)14/h1-2H,(H2,9,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQUJUEWKTUDYKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1[N+](=O)[O-])Cl)S(=O)(=O)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30457705 |
Source
|
| Record name | 2,6-Dichloro-3-nitrobenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30457705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-3-nitrobenzenesulfonamide | |
CAS RN |
89281-19-6 |
Source
|
| Record name | 2,6-Dichloro-3-nitrobenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30457705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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